N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide, also known as DMPP, is a synthetic compound that has been widely used in scientific research for its potential therapeutic properties.
Mechanism of Action
N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide exerts its therapeutic effects by modulating the activity of certain enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a receptor that is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has been shown to improve glucose and lipid metabolism in animal models of diabetes and obesity.
Advantages and Limitations for Lab Experiments
N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory. It has also been shown to have a high degree of potency and selectivity for its target enzymes and receptors. However, N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide also has some limitations for lab experiments. It has poor solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings. In addition, N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has not been extensively studied in human clinical trials, which limits its potential clinical applications.
Future Directions
There are several future directions for the study of N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide. One area of research is the development of more efficient synthesis methods for N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide. Another area of research is the identification of new therapeutic targets for N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide, particularly in the field of neurological disorders. In addition, further studies are needed to determine the safety and efficacy of N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide in human clinical trials. Overall, N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has shown great promise as a potential therapeutic agent, and further research is needed to fully explore its potential applications.
Synthesis Methods
N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide can be synthesized through a multi-step process that involves several chemical reactions. The first step involves the reaction of 2,4-dimethoxybenzaldehyde with 2-methoxypyridine-4-carboxylic acid to form an intermediate product. This intermediate product is then reacted with N-tert-butoxycarbonyl-3-aminopiperidine to form the final product, N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide. The synthesis of N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has been used in scientific research for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral activities. N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O5/c1-26-14-4-5-15(16(11-14)27-2)21-19(25)22-8-9-23(18(24)12-22)13-6-7-20-17(10-13)28-3/h4-7,10-11H,8-9,12H2,1-3H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVQJPXASQVIBJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)N2CCN(C(=O)C2)C3=CC(=NC=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.